Cas no 778-10-9 (3-Acetylamino-1-adamantanol)
3-Acetylamino-1-adamantanol is a functionalized adamantane derivative characterized by the presence of both acetylated amino and hydroxyl groups on the adamantane scaffold. This compound is of interest in medicinal chemistry and material science due to its rigid, three-dimensional structure, which enhances stability and binding specificity in molecular interactions. The acetylated amino group improves solubility and bioavailability, while the hydroxyl group provides a versatile site for further chemical modifications. Its unique structural features make it a valuable intermediate in the synthesis of pharmaceuticals, particularly for targeting central nervous system disorders and as a building block for advanced polymers. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
3-Acetylamino-1-adamantanol structure
Product Name:3-Acetylamino-1-adamantanol
CAS No:778-10-9
MF:C12H19NO2
MW:209.2847635746
CID:1029975
PubChem ID:2842792
Update Time:2025-05-28
3-Acetylamino-1-adamantanol Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Hydroxyadamantan-1-yl)acetamide
- N-(3-hydroxy-1-adamantyl)acetamide
- AB00081967-01
- Cambridge id 5347923
- CCG-6915
- 778-10-9
- QGQQCWHALQYFDK-UHFFFAOYSA-N
- AKOS004120095
- DTXSID60385724
- Oprea1_376603
- SCHEMBL21376715
- SCHEMBL5608005
- SDCCGMLS-0064816.P001
- 1-acetylamino-3-adamantanol
- BIM-0018880.P001
- AKOS016845601
- CBMicro_018923
- 3-Acetamido-1-adamantanol
- DB-315055
- 3-Acetylamino-1-adamantanol
-
- Inchi： 1S/C12H19NO2/c1-8(14)13-11-3-9-2-10(4-11)6-12(15,5-9)7-11/h9-10,15H,2-7H2,1H3,(H,13,14)
- InChI Key： QGQQCWHALQYFDK-UHFFFAOYSA-N
- SMILES： OC12CC3CC(C1)CC(C3)(C2)NC(C)=O
Computed Properties
- Exact Mass: 209.14167
- Monoisotopic Mass: 209.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 224-226 ºC
- Solubility: Slightly soluble (5.7 g/l) (25 º C),
- PSA: 49.33
3-Acetylamino-1-adamantanol Security Information
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- Hazard Category Code： R22
-
Hazardous Material Identification：
3-Acetylamino-1-adamantanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A549330-25mg |
3-Acetylamino-1-adamantanol |
778-10-9 | 25mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A549330-50mg |
3-Acetylamino-1-adamantanol |
778-10-9 | 50mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A549330-200mg |
3-Acetylamino-1-adamantanol |
778-10-9 | 200mg |
$ 185.00 | 2022-06-08 | ||
| Chemenu | CM129399-1g |
N-(3-hydroxyadamantan-1-yl)acetamide |
778-10-9 | 95% | 1g |
$356 | 2021-08-05 | |
| Chemenu | CM129399-1g |
N-(3-hydroxyadamantan-1-yl)acetamide |
778-10-9 | 95% | 1g |
$*** | 2023-05-29 |
3-Acetylamino-1-adamantanol Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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